Cas no 21460-88-8 (2,5-dichloro-4-methylbenzoic acid)

• Product Name: 2,5-dichloro-4-methylbenzoic acid
• CAS No: 21460-88-8
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 1401312
• PubChem ID: 30640
• Update Time: 2025-04-24

2,5-dichloro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-methylbenzoic acid
• 21460-88-8
• DTXSID00175742
• MFCD24479896
• KZEKKSQWQXNSBB-UHFFFAOYSA-N
• CL9569
• 2,5-Dichloro-4-methylbenzoicacid
• EN300-1276354
• CS-0161511
• SCHEMBL8340285
• DB-392089

• Inchi： 1S/C8H6Cl2O2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： KZEKKSQWQXNSBB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=CC=1C)Cl

Computed Properties

• Exact Mass: 203.97458
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2,5-dichloro-4-methylbenzoic acid

2,5-Dichloro-4-methylbenzoic Acid (CAS No. 21460-88-8): Properties, Applications, and Market Insights

2,5-Dichloro-4-methylbenzoic acid (CAS No. 21460-88-8) is a chlorinated aromatic carboxylic acid with significant industrial and research applications. This compound, also known as 2,5-dichloro-p-toluic acid, belongs to the family of benzoic acid derivatives and is characterized by its unique chemical structure featuring two chlorine atoms and a methyl group on the benzene ring. The growing interest in chlorinated benzoic acids for various applications has made this compound a subject of increasing research and commercial attention.

The molecular formula of 2,5-dichloro-4-methylbenzoic acid is C₈H₆Cl₂O₂, with a molecular weight of 205.04 g/mol. Its chemical structure consists of a benzoic acid core substituted with chlorine atoms at the 2 and 5 positions and a methyl group at the 4 position. This specific substitution pattern contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and relatively high melting point (typically between 160-170°C). Researchers often investigate 2,5-dichloro-4-methylbenzoic acid solubility and 2,5-dichloro-4-methylbenzoic acid synthesis methods as these properties are crucial for its various applications.

In the pharmaceutical industry, 2,5-dichloro-4-methylbenzoic acid serves as an important intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it valuable for creating molecules with specific biological activities. Recent studies have explored its potential in developing novel anti-inflammatory compounds and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance. The compound's role in medicinal chemistry continues to expand as researchers seek new treatments for emerging diseases.

The agrochemical sector extensively utilizes 2,5-dichloro-4-methylbenzoic acid as a building block for synthesizing various crop protection agents. With increasing global focus on sustainable agriculture and food security, this compound has gained attention for its role in developing new-generation pesticides and herbicides. Manufacturers are particularly interested in 2,5-dichloro-4-methylbenzoic acid price and 2,5-dichloro-4-methylbenzoic acid suppliers as demand grows for more efficient and environmentally friendly agricultural solutions.

Material science applications of 2,5-dichloro-4-methylbenzoic acid include its use as a monomer or additive in specialty polymers. The compound's aromatic structure and functional groups make it valuable for creating high-performance materials with enhanced thermal stability and mechanical properties. Researchers investigating advanced materials for renewable energy applications have shown interest in derivatives of this compound for potential use in organic photovoltaics and energy storage systems.

From a commercial perspective, the global market for 2,5-dichloro-4-methylbenzoic acid has shown steady growth, driven by increasing demand from end-use industries. Market analysts tracking fine chemical trends note that Asia-Pacific regions, particularly China and India, are emerging as significant producers and consumers of this compound. Factors such as 2,5-dichloro-4-methylbenzoic acid purity standards and manufacturing processes significantly influence its market price and availability.

Environmental considerations regarding 2,5-dichloro-4-methylbenzoic acid have led to increased research into its biodegradation pathways and ecotoxicological profile. As industries move toward greener chemistry practices, understanding the environmental fate of such compounds has become crucial. Recent studies have focused on developing sustainable synthesis methods and waste treatment protocols for chlorinated aromatic compounds to minimize ecological impact.

Analytical characterization of 2,5-dichloro-4-methylbenzoic acid typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. Quality control laboratories frequently search for 2,5-dichloro-4-methylbenzoic acid analysis methods and spectral data to ensure product purity and identification. The compound's distinct spectroscopic signatures make it relatively easy to identify and quantify in various matrices.

Storage and handling of 2,5-dichloro-4-methylbenzoic acid require standard precautions for organic acids. While not classified as highly hazardous, proper chemical storage guidelines should be followed to maintain product integrity and ensure safety. Industrial users often inquire about 2,5-dichloro-4-methylbenzoic acid stability under various conditions and compatible packaging materials for long-term storage.

Future research directions for 2,5-dichloro-4-methylbenzoic acid include exploring its potential in green chemistry applications and catalysis. Scientists are investigating its use as a ligand in transition metal complexes and as a precursor for more complex molecular architectures. The compound's versatility continues to make it a valuable tool in both academic research and industrial applications, with new uses being discovered regularly.

For researchers and industrial users seeking 2,5-dichloro-4-methylbenzoic acid CAS 21460-88-8, it's important to source the compound from reputable suppliers who can provide comprehensive technical data sheets and certificates of analysis. The quality and purity of the material can significantly impact its performance in various applications, making supplier selection a critical consideration.